Cas no 175202-07-0 (Methyl 3-amino-4-(isopropylsulfonyl)-5-(methylthio)thiophene-2-carboxylate)

Methyl 3-amino-4-(isopropylsulfonyl)-5-(methylthio)thiophene-2-carboxylate structure

175202-07-0 structure

Product Name:Methyl 3-amino-4-(isopropylsulfonyl)-5-(methylthio)thiophene-2-carboxylate

CAS No:175202-07-0

Molecular Formula:C₁₀H₁₅NO₄S₃

Molecular Weight:309.4254

MDL:MFCD00067980

CID:134138

PubChem ID:2778659

Methyl 3-amino-4-(isopropylsulfonyl)-5-(methylthio)thiophene-2-carboxylate Properties

Names and Identifiers

- 2-Thiophenecarboxylicacid, 3-amino-4-[(1-methylethyl)sulfonyl]-5-(methylthio)-, methyl ester
- Methyl 3-amino-4-(isopropylsulfonyl)-5-(methylthio)thiophene-2-carboxylate
- METHYL 3-AMINO-4-(ISOPROPYLSULPHONYL)-5-(METHYLTHIO)THIOPHENE-2-CARBOXYLATE
- methyl 3-amino-5-methylsulfanyl-4-propan-2-ylsulfonylthiophene-2-carboxylate
- HMS2784P19
- HMS554D09
- Methyl 3-amino-4-(isopropylsulfonyl)-5-(methylthio)thiophene-2-c
- methyl 3-amino-5-(methylsulfanyl)-4-(propane-2-sulfonyl)thiophene-2-carboxylate
- AS-9152
- Methyl 3-amino-4-(isopropylsulfonyl)-5-(methylthio)thiophene- 2-carboxylate
- Maybridge1_004475
- A811826
- AKOS015908455
- methyl 3-amino-4-(isopropylsulfonyl)-5-(methylthio)thiophene-2-carboxylate
- CS-0324169
- 4-N-BUTYLPYRIDINE-2-CARBOXYLICACID
- 2-Thiophenecarboxylicacid,3-amino-4-[(1-methylethyl)sulfonyl]-5-(methylthio)-,methyl ester
- MLS000859219
- 3-amino-5-(methylthio)-4-propan-2-ylsulfonyl-2-thiophenecarboxylic acid methyl ester
- DTXSID50381058
- SMR000459398
- CHEMBL1707555
- MFCD00067980
- CCG-252489
- 2-Thiophenecarboxylic acid, 3-amino-4-[(1-methylethyl)sulfonyl]-5-(methylthio)-, methyl ester
- FT-0628527
- 175202-07-0
- +Expand
- MDL： MFCD00067980
- InChIKey： MAKNYIHVISBSOW-UHFFFAOYSA-N
- Inchi： InChI=1S/C10H15NO4S3/c1-5(2)18(13,14)8-6(11)7(9(12)15-3)17-10(8)16-4/h5H,11H2,1-4H3
- SMILES： CC(C)S(=O)(=O)C1=C(SC)SC(=C1N)C(=O)OC

Computed Properties

Exact Mass: 309.01600
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 5
Monoisotopic Mass: 309.016
Heavy Atom Count: 18
Complexity: 404
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.5
Topological Polar Surface Area: 148Å²

Experimental Properties

LogP: 3.68290
PSA: 148.38000
Refractive Index: 1.601
Boiling Point: 532.7°C at 760 mmHg
Melting Point: 151 °C
Flash Point: 276°C
Density: 1.41

Methyl 3-amino-4-(isopropylsulfonyl)-5-(methylthio)thiophene-2-carboxylate Security Information

Safety Term：S24/25
Safety Instruction： S24/25

Methyl 3-amino-4-(isopropylsulfonyl)-5-(methylthio)thiophene-2-carboxylate Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Methyl 3-amino-4-(isopropylsulfonyl)-5-(methylthio)thiophene-2-carboxylate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
Ambeed	A416546-10g	Methyl 3-amino-4-(isopropylsulfonyl)-5-(methylthio)thiophene-2-carboxylate	175202-07-0	97%	10g	$256.0
Apollo Scientific	OR25220-1g	Methyl 3-amino-4-(isopropylsulphonyl)-5-(methylthio)thiophene-2-carboxylate	175202-07-0		1g	£50.00	2024-05-23
Matrix Scientific	088942-1g	Methyl 3-amino-4-(isopropylsulfonyl)-5-(methylthio)thiophene-2-carboxylate	175202-07-0		1g	$72.00	2023-09-05
TRC	M068245-500mg	Methyl 3-amino-4-(isopropylsulfonyl)-5-(methylthio)thiophene-2-carboxylate	175202-07-0		500mg	$ 125.00	2022-06-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1394839-1g	Methyl 3-amino-4-(isopropylsulfonyl)-5-(methylthio)thiophene-2-carboxylate	175202-07-0	97%	1g	￥608	2023-04-15

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175202-07-0 (Methyl 3-amino-4-(isopropylsulfonyl)-5-(methylthio)thiophene-2-carboxylate) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:175202-07-0)Methyl 3-amino-4-(isopropylsulfonyl)-5-(methylthio)thiophene-2-carboxylate

Purity:99%

Quantity:10g

Price($):230.0